Cas no 117614-80-9 (alpha,3,4,4'-tetrahydroxy-2'-methoxydihydrochalcone)

alpha,3,4,4'-tetrahydroxy-2'-methoxydihydrochalcone structure

117614-80-9 structure

Product Name:alpha,3,4,4'-tetrahydroxy-2'-methoxydihydrochalcone

CAS No:117614-80-9

Molecular Formula:C₁₆H₁₆O₆

Molecular Weight:304.295

CID:2065818

alpha,3,4,4'-tetrahydroxy-2'-methoxydihydrochalcone Properties

Names and Identifiers

- alpha,3,4,4'-tetrahydroxy-2'-methoxydihydrochalcone
- ALPHA,3,4,4‘-Tetrahydroxy-2’-methoxydihydrochalcone
- InChIKey： BNOLOXUNKKENIR-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H16O6/c1-22-15-8-10(17)3-4-11(15)16(21)14(20)7-9-2-5-12(18)13(19)6-9/h2-6,8,14,17-20H,7H2,1H3
- SMILES： COc1cc(O)ccc1C(=O)C(O)Cc1ccc(O)c(O)c1

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
XLogP3: 0.452

alpha,3,4,4'-tetrahydroxy-2'-methoxydihydrochalcone Related Literature

1. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
2. Activity-based protein profiling reveals that secondary-carbon-centered radicals of synthetic 1,2,4-trioxolanes are predominately responsible for modification of protein targets in malaria parasites†

Chunyan Wei,Sheng Liu,Jin-Hui Zhao,Zi Ye,Shi-Shan Yu,Chong-Jing Zhang Chem. Commun., 2019,55, 9535-9538
3. Environmentally-friendly processing of thermosets by two-stage sequential aza-Michael addition and free-radical polymerization of amine–acrylate mixtures

Gustavo González,Xavier Fernández-Francos,Àngels Serra,Marco Sangermano,Xavier Ramis Polym. Chem., 2015,6, 6987-6997
4. Modulating Cu+ distribution on the surface of Ce-doped CuO composite oxides for SO2-resistant NH3-selective catalytic reduction of NO

Mengmeng Xing,Qian Sun,Chun Zeng,Huize Wang,Dan Zhao,Ning Zhang,Sanguo Hong RSC Adv., 2017,7, 18830-18837
5. Inside back cover

Green Chem., 2020,22, 4377-4377
6. Inside front cover

CrystEngComm, 2014,16, 502-502
7. Back cover

Chem. Sci., 2020,11, 603-604
8. Long-term, stable, and improved oxygen-reduction performance of titania-supported PtPb nanoparticles†

Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
9. An acoustofluidic device for efficient mixing over a wide range of flow rates†

Hunter Bachman,Chuyi Chen,Joseph Rufo,Shuaiguo Zhao,Shujie Yang,Zhenhua Tian,Nitesh Nama,Po-Hsun Huang,Tony Jun Huang Lab Chip, 2020,20, 1238-1248
10. Polymorphism in tetra-aryl biphenyl diamine hole transport materials: resolving the conflicting literature on N, N′-diphenyl-N, N′-bis(3,3′-methylphenyl)-[(1,1′-biphenyl)]-4,4′-diamine by high-resolution powder diffraction†

Kenneth Shankland,Alan R. Kennedy,William I. F. David J. Mater. Chem., 2005,15, 4838-4844

Related Categories

Natural Products and Extracts Plant Extracts Plant based Xanthocercis zambesiaca

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